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Compound of Interest

Compound Name: 1-Chloro-3-iodopropane

Cat. No.: B107403

An In-depth Technical Guide to the Safe Handling of 1-Chloro-3-iodopropane
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-chloro-3-
iodopropane (CAS No. 6940-76-7), a versatile haloalkane intermediate used in organic
synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1] Due to its
hazardous nature, strict adherence to safety protocols is imperative to ensure the well-being of
laboratory personnel and the protection of the environment.

Chemical and Physical Properties

1-Chloro-3-iodopropane is a colorless to pale yellow liquid.[1][2] It is characterized by a three-
carbon propane backbone with a chlorine atom on the first carbon and an iodine atom on the
third.[1][2] The differential reactivity of the carbon-iodine and carbon-chlorine bonds makes it a
valuable reagent for sequential nucleophilic substitution reactions.[2]

Table 1: Physical and Chemical Properties of 1-Chloro-3-iodopropane
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Property

Value

Molecular Formula

C3HsCII[2][3]

Molecular Weight 204.44 g/mol [2][4]
Colorless to pale yellow or light pink to orange
Appearance o
liquid[2][3][5]
Boiling Point 170-172 °C (lit.)[2][3][5]
Density 1.904 g/mL at 25 °C (lit.)[2][3]
Flash Point >110 °C (>230 °F)[5]

Vapor Pressure

2 mmHg (20 °C)[3]

Vapor Density

6.8 (vs air)[3]

Refractive Index

n20/D 1.548 (lit.)[2][3]

Solubility

Difficult to mix with water[3]

Stability

Stable under normal conditions; light sensitive[5]

Hazard Identification and GHS Classification

1-Chloro-3-iodopropane is classified as a hazardous chemical.[5] The primary hazards
associated with this compound are irritation to the skin, eyes, and respiratory system.[4]

Table 2: GHS Hazard Classification for 1-Chloro-3-iodopropane

Hazard Class Category Hazard Statement

H315: Causes skin irritation[4]
[6]

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye 5 H319: Causes serious eye

Irritation irritation[4][6]

Specific target organ toxicity — H335: May cause respiratory

Single exposure (Respirator 3
9 P (Resp Y irritation[4][6]

tract irritation)
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Signal Word: Warning[4][5]

Personal Protective Equipment (PPE)

To minimize exposure, appropriate personal protective equipment must be worn when handling
1-chloro-3-iodopropane.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Safety glasses with side-shields or goggles
Eye/Face Protection conforming to EN166 or OSHA's 29 CFR
1910.133.[5][7]

Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection and protective clothing to prevent skin exposure.

[5][7] Long-sleeved clothing is recommended.[6]

For nuisance exposures, a NIOSH-approved
N95 dust mask may be used. For higher-level

Respiratory Protection protection or in case of insufficient ventilation,
use a respirator with an appropriate cartridge
(e.g., OVIAG/P99 or ABEK-P2).[8]

Safe Handling and Storage

Proper handling and storage procedures are crucial to prevent accidents and exposure.

Handling

o Handle in a well-ventilated area, preferably in a chemical fume hood.[5][8]
e Avoid contact with skin and eyes.[5][8]
e Avoid breathing vapors or mists.[5]

e Wash hands thoroughly after handling.[5][7]
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e Remove and wash contaminated clothing before reuse.[5][6]

Storage

e Store in a cool, dry, and well-ventilated place.[8]
o Keep the container tightly closed.[8]
o Protect from light, as the substance is light-sensitive.[5]

» Store away from incompatible materials such as strong oxidizing agents, acids, acid
chlorides, and acid anhydrides.[5][8]

Caption: Key Safety and Handling Precautions.

Emergency Procedures
First Aid Measures

Table 4: First Aid Procedures for 1-Chloro-3-iodopropane Exposure
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Exposure Route First Aid Instructions

Move the person to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation . e I
stopped, give artificial respiration. Seek

immediate medical attention.[5][8][9]

Immediately wash the affected area with soap
) and plenty of water.[8][9] Remove contaminated
Skin Contact ) o . :
clothing. If skin irritation persists, get medical

advice/attention.[5]

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, including under
Eye Contact the eyelids.[5][8][9] Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[5]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[5][8][9]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

e Hazardous Combustion Products: Thermal decomposition can produce toxic and irritating
gases, including carbon monoxide, carbon dioxide, hydrogen iodide, and hydrogen chloride
gas.[5]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][8]

Accidental Release Measures

e Ensure adequate ventilation.[5]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC215441000&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_6940-76-7.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.capotchem.cn/doc/viewmsds_6940-76-7.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC215441000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC215441000&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_6940-76-7.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC215441000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC215441000&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_6940-76-7.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.capotchem.cn/doc/viewmsds_6940-76-7.html
https://www.fishersci.com/store/msds?partNumber=AC215441000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC215441000&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_6940-76-7.html
https://www.fishersci.com/store/msds?partNumber=AC215441000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Evacuate personnel to a safe area.[8]
o Wear appropriate personal protective equipment.[5][8]

» Contain the spill using an inert absorbent material such as sand, silica gel, or universal
binder.[5]

o Collect the absorbed material into a suitable, closed container for disposal.[5][8]

e Do not let the product enter drains.[8]

Toxicological Information

The toxicological properties of 1-chloro-3-iodopropane have not been fully investigated.[8]
However, it is known to cause skin, eye, and respiratory irritation.[4] Chronic exposure to
iodides may lead to "iodism," with symptoms including skin rash, headache, and irritation of
mucous membranes.[10] No components of this product are listed as carcinogens by IARC at
levels greater than or equal to 0.1%.[8]

Experimental Protocol: General Best Practices for
Use in Synthesis

While specific experimental protocols will vary, the following general workflow outlines the key
safety considerations when using 1-chloro-3-iodopropane as a reagent in a chemical
synthesis.

Click to download full resolution via product page
Caption: General Experimental Workflow.

Methodology:
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e Preparation:

o

Thoroughly review the Safety Data Sheet (SDS) for 1-chloro-3-iodopropane and all other
reagents.

(¢]

Conduct a formal risk assessment for the planned experiment.

[¢]

Ensure the chemical fume hood is operational and free of clutter.

[¢]

Select and inspect all necessary PPE, including gloves, eye protection, and a lab coat.

o Execution:

o

Set up clean, dry glassware in the fume hood.

o Carefully measure and transfer 1-chloro-3-iodopropane, avoiding splashes and
inhalation of vapors.

o If the reaction is sensitive to air or moisture, conduct it under an inert atmosphere (e.g.,
nitrogen or argon).

o Monitor the reaction for any unexpected changes in temperature, pressure, or color.
e Work-up and Purification:

o Quench the reaction carefully, considering any potential exothermic processes.

o Perform extractions and washes in the fume hood.

o Purify the product using appropriate techniques, ensuring proper ventilation during
processes like distillation or solvent removal.

o Waste Disposal and Cleanup:

o Dispose of all waste containing 1-chloro-3-iodopropane and other halogenated
compounds in a designated halogenated organic waste container.

o Thoroughly decontaminate all glassware and the work surface.
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o Carefully remove and dispose of contaminated gloves and other disposable PPE in the
appropriate waste stream.

By adhering to these guidelines, researchers can safely handle 1-chloro-3-iodopropane and
minimize the risks associated with its use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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